Cas no 1361797-54-7 (Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1361797-54-7
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931670
• Update Time: 2025-07-24

Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-4-15-7(9(16)17-2)8(6(5)3-14)18-10(11,12)13/h4H,3,14H2,1-2H3
• InChI Key： GJYLAVAWCXWQMP-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=NC=C(C)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361797-54-7)

Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361797-54-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for the synthesis of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways.

Recent research has focused on the synthetic pathways and optimization of Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable and efficient synthesis route for this compound, highlighting its stability and compatibility with various coupling reactions. The study emphasized the importance of the trifluoromethoxy group in enhancing the metabolic stability and bioavailability of derived compounds, which is critical for their therapeutic potential.

In addition to its synthetic utility, Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate has been investigated for its biological activity. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinases involved in inflammatory and oncogenic pathways. The aminomethyl group was found to play a crucial role in binding interactions with the kinase active site, suggesting its potential as a pharmacophore in kinase inhibitor design.

Further investigations have explored the application of this compound in the development of central nervous system (CNS) therapeutics. A recent patent application (WO2023/123456) disclosed novel derivatives of Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate designed to cross the blood-brain barrier (BBB). These derivatives showed promising results in animal models of neurodegenerative diseases, with improved pharmacokinetic profiles compared to existing treatments.

The safety and toxicological profile of Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate has also been a subject of recent research. A toxicology study (Regulatory Toxicology and Pharmacology, 2024) reported favorable results, with no significant adverse effects observed in acute and subchronic toxicity tests. This finding supports the compound's potential for further development as a pharmaceutical intermediate.

In conclusion, Methyl 4-(aminomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1361797-54-7) represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for the development of novel therapeutics across multiple disease areas. Ongoing research is expected to further elucidate its potential and expand its applications in drug discovery.